molecular formula C5H10Cl2N2OS B6185129 O-[(2-methyl-1,3-thiazol-5-yl)methyl]hydroxylamine dihydrochloride CAS No. 2624141-99-5

O-[(2-methyl-1,3-thiazol-5-yl)methyl]hydroxylamine dihydrochloride

Cat. No. B6185129
CAS RN: 2624141-99-5
M. Wt: 217.1
InChI Key:
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Description

O-[(2-methyl-1,3-thiazol-5-yl)methyl]hydroxylamine dihydrochloride is a chemical compound with the molecular formula C5H9ClN2OS . It is a derivative of thiazole, a five-membered heterocyclic compound that contains both sulfur and nitrogen .


Molecular Structure Analysis

Thiazoles, including O-[(2-methyl-1,3-thiazol-5-yl)methyl]hydroxylamine dihydrochloride, are planar and characterized by significant pi-electron delocalization, giving them some degree of aromaticity . The aromaticity is evidenced by the chemical shift of the ring protons, which absorb between 7.27 and 8.77 ppm . The calculated pi-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .


Physical And Chemical Properties Analysis

O-[(2-methyl-1,3-thiazol-5-yl)methyl]hydroxylamine dihydrochloride has a molecular weight of 180.65 . Thiazoles, in general, are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . They are clear pale yellow liquids with a boiling point of 116–118°C and specific gravity 1.2 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for O-[(2-methyl-1,3-thiazol-5-yl)methyl]hydroxylamine dihydrochloride involves the reaction of 2-methyl-1,3-thiazole-5-carboxaldehyde with hydroxylamine hydrochloride in the presence of a reducing agent to form O-[(2-methyl-1,3-thiazol-5-yl)methyl]hydroxylamine. This compound is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "2-methyl-1,3-thiazole-5-carboxaldehyde", "hydroxylamine hydrochloride", "reducing agent", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 2-methyl-1,3-thiazole-5-carboxaldehyde and hydroxylamine hydrochloride in a suitable solvent.", "Step 2: Add a reducing agent to the reaction mixture and stir at a suitable temperature for a suitable time.", "Step 3: Filter the reaction mixture to remove any insoluble impurities.", "Step 4: Add hydrochloric acid to the filtrate to form the dihydrochloride salt of O-[(2-methyl-1,3-thiazol-5-yl)methyl]hydroxylamine.", "Step 5: Isolate the product by filtration, washing, and drying." ] }

CAS RN

2624141-99-5

Product Name

O-[(2-methyl-1,3-thiazol-5-yl)methyl]hydroxylamine dihydrochloride

Molecular Formula

C5H10Cl2N2OS

Molecular Weight

217.1

Purity

95

Origin of Product

United States

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